2,4-Dichloro-3-methylpyridine

• IUPAC Name: 2,4-dichloro-3-methylpyridine
• InChI: InChI=1S/C6H5Cl2N/c1-4-5(7)2-3-9-6(4)8/h2-3H,1H3
• InChI Key: CHXVGBPDDVLUTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1Cl)Cl
• Molecular Formula: C6H5Cl2N
• DSSTOX Substance ID: DTXSID10611883
• Molecular Weight: 162.01 g/mol
• CAS No.: 132097-09-7

Description

2,4-Dichloro-3-methylpyridine is an organic compound with the chemical formula C6H5Cl2N. It is characterized by the presence of two chlorine atoms and one methyl group attached to a pyridine ring. This compound is a colorless liquid at room temperature and is known for its applications in various industries, including pharmaceuticals and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dichloro-3-methylpyridine typically involves the chlorination of 3-methylpyridine. The process can be carried out using chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is conducted under controlled conditions to ensure selective chlorination at the 2 and 4 positions on the pyridine ring .

Industrial Production Methods: In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The compound is often produced in batch reactors, and the reaction mixture is subjected to purification processes such as distillation to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: 2,4-Dichloro-3-methylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium methoxide in methanol at reflux temperature.

Oxidation: Potassium permanganate in aqueous solution under acidic conditions.

Major Products Formed:

Substitution: Products with various functional groups replacing the chlorine atoms.

Oxidation: 2,4-Dichloro-3-pyridinecarboxylic acid.

Scientific Research Applications

2,4-Dichloro-3-methylpyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a building block for drug development.

Industry: It is used in the production of dyes, resins, and surfactants.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-3-methylpyridine involves its interaction with specific molecular targets. The chlorine atoms and the pyridine ring contribute to its reactivity and ability to form complexes with various biological molecules. The exact pathways and molecular targets are still under investigation, but it is believed to interfere with cellular processes by binding to enzymes and receptors .

Comparison with Similar Compounds

• 2,6-Dichloro-3-methylpyridine
• 2,4-Dichloro-5-methylpyridine
• 2,4-Dichloro-3-ethylpyridine

Comparison: 2,4-Dichloro-3-methylpyridine is unique due to its specific substitution pattern on the pyridine ring. This pattern influences its chemical reactivity and the types of reactions it can undergo. Compared to similar compounds, it may exhibit different biological activities and industrial applications due to the position of the chlorine atoms and the methyl group .

Synthesis routes and methods

Procedure details

1.6 M n-Butyl lithium in hexanes (3.75 mL, 6.0 mmol) and anhydrous THF (5 mL) were added to a flame-dried flask under nitrogen atmosphere. This solution was cooled to −78 C, 2,4-Dichloro-pyridine was added dropwise while stirring and the mixture was stirred at −78 C for 30 min after which time methyliodide (0.374 mL, 6.0 mmol) was added dropwise at −78 C. This mixture was stirred at −78 C for 1 h under nitrogen atmosphere after which time glacial AcOH (0.114 mL, 2.0 mmol) was added to give a reaction mixture pH (wet pH paper) of 5-6. The reaction mixture was dissolved in Et2O (100 mL), the organic layer was washed with water (10 mL), then brine (10 mL), dried with MgSO4, and the solvent was evaporated in vacuo to give an oil which was purified by flash chromatography using hexanes:CH2Cl2 (50:50 v/v) to hexanes:CH2Cl2:EtOAc (50:47:3 v/v/v) to give 2,4-dichloro-3-methyl-pyridine as a white solid (589 mg, 72%). It was noted that 2,4-dichloro-3-methyl-pyridine readily sublimates in vacuo. 1H NMR (CD3OD, 400 MHz) δ 8.15 (d, 1H), 7.46 (d, 1H), 2.50 (s, 3H). LRMS calculated for C6H5Cl2N, 160.98, found: (MH)+ 161.9.